N-{2-[(4-chlorophenyl)thio]ethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• IUPAC Name: N-[2-(4-chlorophenyl)sulfanylethyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C17H16ClNO3S/c18-12-5-7-13(8-6-12)23-10-9-19-17(20)16-11-21-14-3-1-2-4-15(14)22-16/h1-8,16H,9-11H2,(H,19,20)
• InChI Key: QEKURTGDYSMCQR-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NCCSC3=CC=C(C=C3)Cl
• Molecular Formula: C17H16ClNO3S
• Molecular Weight: 349.8 g/mol

Description

N-{2-[(4-chlorophenyl)thio]ethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is also known as BDBPC, and it belongs to the class of benzodioxine derivatives.

Mechanism of Action

The mechanism of action of N-{2-[(4-chlorophenyl)thio]ethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide involves the inhibition of certain enzymes and signaling pathways in the body. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting HDACs, BDBPC can lead to the activation of tumor suppressor genes and the inhibition of oncogenes, which can result in the suppression of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound can induce cell cycle arrest and apoptosis in cancer cells, which can lead to the suppression of tumor growth. BDBPC can also inhibit angiogenesis, which is the process of new blood vessel formation, and this can prevent the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{2-[(4-chlorophenyl)thio]ethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide in lab experiments is its high potency and selectivity towards HDACs. This compound has been shown to have a higher potency than other HDAC inhibitors, which can lead to more effective results in lab experiments. However, one of the limitations of using BDBPC is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research and development of N-{2-[(4-chlorophenyl)thio]ethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide. One potential direction is the investigation of its potential therapeutic applications in other diseases such as autoimmune disorders and inflammatory diseases. Another direction is the development of more effective and efficient synthesis methods for this compound, which can improve its availability for lab experiments and clinical trials. Additionally, the combination of BDBPC with other drugs or therapies can be explored to enhance its therapeutic efficacy.

Scientific Research Applications

N-{2-[(4-chlorophenyl)thio]ethyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been studied extensively for its potential therapeutic applications. This compound has shown promising results in the treatment of various diseases such as cancer, cardiovascular diseases, and neurological disorders.